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Compound of Interest

Compound Name: 5-Methylhexanenitrile

Cat. No.: B103281 Get Quote

Physical Properties of 5-Methylhexanenitrile: A
Technical Guide
This guide provides an in-depth overview of the key physical properties of 5-
Methylhexanenitrile, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development who require accurate and detailed

information for their work. This document outlines the experimentally determined values for

these properties and provides detailed protocols for their measurement.

Core Physical Properties
The physical characteristics of 5-Methylhexanenitrile are crucial for its handling, purification,

and application in various chemical syntheses. The boiling point and density are fundamental

parameters for process design and quality control.

Data Presentation
The quantitative physical properties of 5-Methylhexanenitrile are summarized in the table

below for quick reference.
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Property Value Conditions

Boiling Point 172.1°C at 760 mmHg

Density 0.806 g/cm³ Standard conditions

Experimental Protocols
Accurate determination of physical properties is paramount in scientific research. The following

sections detail the standard experimental methodologies for measuring the boiling point and

density of a liquid compound such as 5-Methylhexanenitrile.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and reliable method for determining the boiling point is through distillation.

[1] For smaller sample volumes, a micro-boiling point determination using a capillary tube is a

suitable alternative.[2]

Micro-Boiling Point Determination using a Capillary Tube:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.

Heating: The assembly is heated, often in a Thiele tube or a similar apparatus, using a

controlled heat source. Initially, a stream of bubbles will be observed as trapped air is

expelled.

Observation: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles will emerge from the open end of the capillary tube.

Boiling Point Identification: The heat source is then removed. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube as it cools.[2][3] This

temperature should be recorded from a thermometer placed in the heating apparatus.
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Determination of Density
Density is the mass of a substance per unit volume. For liquids, this can be determined with

high accuracy using straightforward laboratory equipment.[4]

Density Determination using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: An empty, dry measuring cylinder is placed on a digital balance,

and its mass is recorded.[4]

Volume Measurement: A specific volume of the liquid is carefully measured into the

graduated cylinder. The volume should be read from the bottom of the meniscus at eye level

to avoid parallax error.[4]

Mass of Filled Cylinder: The measuring cylinder containing the liquid is weighed again, and

the combined mass is recorded.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the mass of the filled cylinder. The density is then calculated by dividing the

mass of the liquid by its measured volume (ρ = m/V).[4] For improved accuracy, it is

recommended to perform multiple measurements and calculate an average.[4][5]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a liquid sample.
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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